Cas no 2172313-93-6 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2172313-93-6
• MF: C₂₅H₂₄N₄O₆
• MW: 476.481266021729
• CID: 6034671
• PubChem ID: 165808668
• Update Time: 2025-07-17

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-3-carboxylic acid
• 2172313-93-6
• EN300-1564345
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]-1-methyl-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C25H24N4O6/c1-29-12-20(21(28-29)22(30)31)26-23(32)25(10-11-34-14-25)27-24(33)35-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,12,19H,10-11,13-14H2,1H3,(H,26,32)(H,27,33)(H,30,31)
• InChI Key： MBHJBZDTCDFFMM-UHFFFAOYSA-N
• SMILES： O1CCC(C(NC2=CN(C)N=C2C(=O)O)=O)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.16958450g/mol
• Monoisotopic Mass: 476.16958450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 132Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-3-carboxylic acid

Comprehensive Analysis of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2172313-93-6)

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2172313-93-6) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its intricate structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyrazole-carboxylic acid backbone, makes it a valuable intermediate in peptide synthesis and drug development. Researchers are increasingly focusing on such Fmoc-protected amino acid derivatives due to their role in solid-phase peptide synthesis (SPPS), a technique widely used in the production of therapeutic peptides and biologics.

In recent years, the demand for custom peptide synthesis and small-molecule drug discovery has surged, driven by advancements in personalized medicine and targeted therapies. The unique properties of CAS 2172313-93-6 align with these trends, as its oxolane-3-amido moiety enhances solubility and bioavailability—a critical factor in modern drug formulation. Additionally, the 1-methyl-1H-pyrazole-3-carboxylic acid component is of particular interest due to its prevalence in kinase inhibitors, a hot topic in oncology research.

From a synthetic chemistry perspective, the Fmoc-protected derivative offers excellent stability under standard SPPS conditions, making it a reliable choice for automated peptide synthesizers. This aligns with the growing adoption of high-throughput screening and combinatorial chemistry in pharmaceutical labs. Moreover, the compound’s carboxylic acid functionality allows for further derivatization, enabling researchers to explore novel structure-activity relationships (SAR) in drug design.

The compound’s relevance extends to bioconjugation applications, where its reactive groups facilitate the attachment of peptides to other biomolecules or surfaces. This is particularly valuable in diagnostic assay development and biomaterial engineering, areas gaining traction in the era of precision diagnostics and regenerative medicine. As such, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-3-carboxylic acid is poised to play a pivotal role in next-generation biomedical innovations.

Quality control and characterization of this compound are paramount, given its use in sensitive applications. Techniques like HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to ensure purity and structural integrity. For researchers sourcing CAS 2172313-93-6, verifying supplier credentials and analytical data is essential to avoid batch variability—a common concern in fine chemical procurement.

In summary, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-3-carboxylic acid represents a versatile tool for cutting-edge research. Its applications span peptide therapeutics, drug discovery, and biomaterials, addressing key challenges in modern science. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemical and biological studies.